Cas no 2228405-64-7 (5-(1-methyl-1H-1,2,3-triazol-5-yl)-1,2-oxazol-4-amine)

• Product Name: 5-(1-methyl-1H-1,2,3-triazol-5-yl)-1,2-oxazol-4-amine
• CAS No: 2228405-64-7
• MF: C₆H₇N₅O
• MW: 165.152679681778
• CID: 6335114
• PubChem ID: 165849181
• Update Time: 2025-06-14

5-(1-methyl-1H-1,2,3-triazol-5-yl)-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1-methyl-1H-1,2,3-triazol-5-yl)-1,2-oxazol-4-amine
• 2228405-64-7
• EN300-1745977

• Inchi： 1S/C6H7N5O/c1-11-5(3-8-10-11)6-4(7)2-9-12-6/h2-3H,7H2,1H3
• InChI Key： PNORUTPWNIHMAO-UHFFFAOYSA-N
• SMILES： O1C(=C(C=N1)N)C1=CN=NN1C

Computed Properties

• Exact Mass: 165.06505986g/mol
• Monoisotopic Mass: 165.06505986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 82.8Ų

Additional information on 5-(1-methyl-1H-1,2,3-triazol-5-yl)-1,2-oxazol-4-amine

Research Briefing on 5-(1-methyl-1H-1,2,3-triazol-5-yl)-1,2-oxazol-4-amine (CAS: 2228405-64-7)

In recent years, the compound 5-(1-methyl-1H-1,2,3-triazol-5-yl)-1,2-oxazol-4-amine (CAS: 2228405-64-7) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

The compound belongs to a class of heterocyclic molecules that combine oxazole and triazole moieties, which are known for their diverse pharmacological properties. Recent studies have highlighted its role as a key intermediate in the synthesis of novel kinase inhibitors, particularly those targeting cancer-related pathways. Researchers have employed advanced synthetic methodologies, including click chemistry and palladium-catalyzed cross-coupling reactions, to optimize the yield and purity of this compound.

One of the most promising aspects of 5-(1-methyl-1H-1,2,3-triazol-5-yl)-1,2-oxazol-4-amine is its ability to modulate specific protein-protein interactions (PPIs) involved in cell signaling. In vitro studies have demonstrated its efficacy in inhibiting the proliferation of certain cancer cell lines, with IC50 values in the low micromolar range. Additionally, its pharmacokinetic properties, such as solubility and metabolic stability, have been evaluated in preclinical models, showing favorable results for further development.

Recent patent filings and industry reports indicate that this compound is being explored as a scaffold for the development of next-generation therapeutics, particularly in oncology and inflammatory diseases. Collaborative efforts between academic institutions and pharmaceutical companies are underway to elucidate its mechanism of action and optimize its drug-like properties. These initiatives are supported by computational modeling and high-throughput screening technologies.

In conclusion, 5-(1-methyl-1H-1,2,3-triazol-5-yl)-1,2-oxazol-4-amine represents a promising candidate for drug discovery, with its versatile chemistry and biological activity offering multiple avenues for therapeutic intervention. Future research should focus on in vivo validation and the exploration of its potential in combination therapies. This briefing underscores the importance of continued investment in the study of such innovative chemical entities to address unmet medical needs.